Cas no 1548494-16-1 (2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 1548494-16-1
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 5836127
• PubChem ID: 83235589
• Update Time: 2025-11-01

2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine
• EN300-1863773
• AKOS021557818
• 1548494-16-1

• Inchi： 1S/C11H11F2N3/c12-11(13,8-14)9-6-15-16(7-9)10-4-2-1-3-5-10/h1-7H,8,14H2
• InChI Key： VCQFKMCYBXBSRD-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=NN(C2C=CC=CC=2)C=1)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine

Exploring the Chemistry and Applications of 2,2-Difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1548494-16-1)

The compound 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1548494-16-1) is a fluorinated amine derivative with a unique structural framework, combining a pyrazole ring and a difluoroethyl moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of fluorine atoms enhances the molecule's lipophilicity and metabolic stability, making it a valuable candidate for drug discovery. Researchers are increasingly exploring its applications in kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine has surged, driven by their role in improving drug bioavailability and target selectivity. A common query among chemists is: "How does fluorination impact the binding affinity of this amine derivative?" Studies suggest that the difluoroethyl group can modulate electronic effects and steric interactions, often leading to enhanced protein-ligand interactions. This aligns with the broader industry focus on rational drug design and fragment-based screening, where such compounds serve as critical intermediates.

The synthesis of CAS No. 1548494-16-1 typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling reactions to construct the pyrazole-phenyl backbone, followed by fluorination strategies. A frequently searched question is: "What are the optimal conditions for introducing the difluoroethylamine group?" Modern protocols often employ deoxyfluorination reagents or electrophilic fluorine sources, reflecting advancements in green chemistry principles. The compound's purity and scalability are key concerns for industrial applications, prompting innovations in continuous flow chemistry and catalytic methods.

Beyond pharmaceuticals, 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine has potential in material science, particularly in designing fluorinated polymers with tailored dielectric properties. This connects with the growing interest in high-performance materials for electronics and coatings. Environmental considerations also play a role; researchers are investigating its biodegradation pathways to address sustainability challenges associated with fluorinated compounds. Such interdisciplinary applications underscore its relevance in solving real-world problems.

Analytical characterization of this compound relies heavily on NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry, with users often searching for "reference spectra for CAS 1548494-16-1." Collaborative databases like PubChem and Reaxys have become indispensable tools for verifying structural data. The rise of AI-assisted retrosynthesis platforms has further streamlined its utilization in workflows, highlighting the intersection of computational chemistry and experimental validation.

In conclusion, 2,2-difluoro-2-(1-phenyl-1H-pyrazol-4-yl)ethan-1-amine exemplifies the innovation driving modern chemical research. Its dual utility in life sciences and advanced materials, coupled with evolving synthetic methodologies, positions it as a compound of enduring significance. Future directions may explore its enantioselective synthesis or hybrid derivatives, answering the community's call for diverse chemical space exploration.